Cas no 1235333-11-5 (2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole)

• Product Name: 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole
• CAS No: 1235333-11-5
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 5452505
• Update Time: 2025-05-22

2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-5-(3-nitrophenyl)-1-phenylimidazole
• 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

• Inchi： 1S/C16H13N3O2S/c1-22-16-17-11-15(18(16)13-7-3-2-4-8-13)12-6-5-9-14(10-12)19(20)21/h2-11H,1H3
• InChI Key： FKJCGTQNIIKLJY-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

Compound CAS No. 1235333-11-5: 2-(Methylsulfanyl)-5-(3-Nitrophenyl)-1-Phenyl-1H-Imidazole

The compound with CAS No. 1235333-11-5, known as 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of functional groups such as the methylsulfanyl (-SMe) group and the nitrophenyl (NO₂-C₆H₄) substituent imparts unique chemical properties and reactivity to this molecule.

Recent studies have highlighted the potential of imidazoles as versatile building blocks in drug discovery and advanced materials. The methylsulfanyl group, a sulfur-containing substituent, is known to enhance the compound's stability and solubility, making it suitable for various applications. On the other hand, the nitrophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological systems or other materials.

One of the most promising applications of this compound lies in its potential as a biological active agent. Researchers have explored its role in inhibiting key enzymes involved in disease pathways, such as kinases and proteases. The combination of the imidazole ring, which is known for its ability to form hydrogen bonds, and the electron-withdrawing nitrophenyl group makes this compound an attractive candidate for drug design.

In addition to its biological applications, this compound has also been investigated for its role in coordinate covalent bonding and supramolecular chemistry. The imidazole ring's ability to act as a ligand has been exploited in constructing metal-organic frameworks (MOFs) and other coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize its synthesis. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

The structural versatility of 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole also makes it a valuable tool in analytical chemistry. Its ability to act as a chelating agent has been utilized in developing selective sensors for metal ions and other analytes. This property has significant implications for environmental monitoring and quality control in industrial processes.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the molecular interactions of this compound with biological targets. These studies have revealed that the nitrophenyl group plays a critical role in determining binding affinity, while the methylsulfanyl group contributes to overall stability within biological systems.

In conclusion, CAS No. 1235333-11-5, or 2-(methylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable asset in both academic research and industrial development.